Cas no 1782233-75-3 (Benzenemethanamine, 3-bromo-2,5-difluoro-)

• Product Name: Benzenemethanamine, 3-bromo-2,5-difluoro-
• CAS No: 1782233-75-3
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 5580957
• PubChem ID: 72207029
• Update Time: 2025-06-27

Benzenemethanamine, 3-bromo-2,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-2,5-difluoro-
• 1782233-75-3
• (3-Bromo-2,5-difluorophenyl)methanamine

• Inchi： 1S/C7H6BrF2N/c8-6-2-5(9)1-4(3-11)7(6)10/h1-2H,3,11H2
• InChI Key： SMTXOWUDXCNOOH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1F)CN)F

Computed Properties

• Exact Mass: 220.96517g/mol
• Monoisotopic Mass: 220.96517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Boiling Point: 237.1±35.0 °C(Predicted)
• pka: 8.09±0.10(Predicted)

Additional information on Benzenemethanamine, 3-bromo-2,5-difluoro-

Benzenemethanamine, 3-bromo-2,5-difluoro- and Its Role in Modern Pharmaceutical Research

Benzenemethanamine, 3-bromo-2,5-difluoro- is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of biomedical innovation. With a CAS number of 1782233-75-3, this compound represents a key player in the development of targeted drug therapies and functionalized organic molecules. Its chemical framework, characterized by a benzene ring substituted with bromine and fluorine atoms, provides a versatile platform for exploring novel biological activities and pharmacological properties.

Recent studies have highlighted the synthetic versatility of Benzenemethanamine, 3-bromo-2,5-difluoro-, particularly in the context of drug discovery and molecular design. Researchers have demonstrated that the introduction of halogen atoms at specific positions on the aromatic ring can significantly modulate the electrophilic reactivity and steric hindrance of the molecule. These modifications are critical for optimizing the binding affinity of the compound to biological targets, such as enzyme active sites or receptor binding domains.

One of the most promising applications of Benzenemethanamine, 3-bromo-2,5-difluoro- lies in its potential as a precursor molecule for the synthesis of pharmaceutical intermediates. A 2023 study published in Journal of Medicinal Chemistry explored the use of this compound as a building block for developing anti-inflammatory agents with enhanced metabolic stability. The study demonstrated that the fluorine atoms at the 2 and 5 positions of the benzene ring contribute to the hydrophobic interactions required for effective cell membrane permeability in drug delivery systems.

From a synthetic chemistry perspective, the preparation of Benzenemethanamine, 3-bromo-2,5-difluoro- involves a multi-step process that highlights the importance of selective functionalization techniques. Researchers have reported the use of electrophilic substitution reactions to introduce bromine and fluorine atoms at specific positions on the aromatic ring. This approach allows for the precise control of molecular architecture, which is essential for achieving the desired biological activity and pharmacokinetic profile of the final product.

In the realm of biomedical research, the compound's unique chemical properties have made it a valuable tool for studying drug-receptor interactions. A recent breakthrough in computational modeling has revealed that the bromine atom at the 3-position of the benzene ring plays a critical role in stabilizing the transition state during enzyme-substrate interactions. This insight has led to the development of structure-based drug design strategies that leverage the compound's molecular features to enhance therapeutic efficacy.

Furthermore, the chemical stability of Benzenemethanamine, 3-bromo-2,5-difluoro- has been extensively studied in the context of drug formulation. A 2024 review article in Pharmaceutical Research highlighted the compound's resistance to hydrolytic degradation, which is a key factor in ensuring the long-term efficacy of pharmaceutical products. This property makes the compound particularly suitable for use in oral dosage forms and parenteral formulations.

From an environmental science standpoint, the compound's synthesis and application have raised important questions about sustainable chemistry. Researchers are actively exploring green synthesis methods to minimize the environmental impact of producing Benzenemethanamine, 3-bromo-2,5-difluoro-. These efforts include the use of catalytic processes and solvent-free conditions to reduce energy consumption and waste generation. Such innovations are critical for aligning pharmaceutical development with global sustainability goals.

Looking ahead, the potential applications of Benzenemethanamine, 3-bromo-2,5-difluoro- are expected to expand into new areas of biomedical innovation. Ongoing research is focused on its use in the development of targeted therapies for chronic diseases, including neurodegenerative disorders and cardiovascular conditions. The compound's ability to modulate signaling pathways and cellular processes makes it a promising candidate for these applications.

In conclusion, Benzenemethanamine, 3-bromo-2,5-difluoro- represents a significant advancement in the field of organic chemistry and pharmaceutical science. Its unique chemical properties and synthetic versatility make it an essential tool for developing innovative therapies and functionalized molecules. As research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in shaping the future of biomedical research and drug discovery.

For further information on the synthesis, applications, and properties of Benzenemethanamine, 3-bromo-2,5-difluoro-, please refer to the latest publications in organic chemistry and pharmaceutical science journals. These resources provide valuable insights into the ongoing advancements in this field and the potential impact of this compound on future medical treatments.

By understanding the molecular mechanisms and chemical behavior of Benzenemethanamine, 3-bromo-2,5-difluoro-, researchers and scientists can continue to explore its full potential in the development of new therapeutic strategies. This compound serves as a testament to the power of chemical innovation in addressing complex biomedical challenges and advancing the frontiers of pharmaceutical research.